Cas no 101650-18-4 (1,3-Dioxolane,2-(3-bromopropyl)-2-propyl-)
101650-18-4 structure
Product Name:1,3-Dioxolane,2-(3-bromopropyl)-2-propyl-
CAS No:101650-18-4
MF:C9H17BrO2
MW:237.134082555771
CID:124708
PubChem ID:53925780
Update Time:2025-04-18
1,3-Dioxolane,2-(3-bromopropyl)-2-propyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxolane,2-(3-bromopropyl)-2-propyl-
- 1-BROMO-3-ETHYLENEDIOXY-HEPTANE
- 2-(2-bromoethyl)-3-propyl-1,4-dioxane
- 2-(3-bromopropyl)-2-propyl-1,3-dioxolane
- bromo-7 heptanone-4 ethylene-acetal
- INRNFOINQWRSFI-UHFFFAOYSA-N
- SCHEMBL6739159
- 101650-18-4
-
- Inchi: 1S/C9H17BrO2/c1-2-4-9(5-3-6-10)11-7-8-12-9/h2-8H2,1H3
- InChI Key: INRNFOINQWRSFI-UHFFFAOYSA-N
- SMILES: BrCCCC1(CCC)OCCO1
Computed Properties
- Exact Mass: 236.04100
- Monoisotopic Mass: 236.041
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 18.5A^2
- XLogP3: 2.4
Experimental Properties
- PSA: 18.46000
- LogP: 2.70470
1,3-Dioxolane,2-(3-bromopropyl)-2-propyl- Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
101650-18-4 (1,3-Dioxolane,2-(3-bromopropyl)-2-propyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk